Cas no 905719-15-5 ((2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid)

• Product Name: (2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid
• CAS No: 905719-15-5
• MF: C₇H₈O₆
• MW: 188.134822845459
• CID: 3031803
• PubChem ID: 78358198
• Update Time: 2025-05-23

(2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-甲基-5-氧代四氢呋喃-2,3-二羧酸
• threo-Pentaric acid, 3-carboxy-2,3-dideoxy-4-C-methyl-,1,4-lactone
• (2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid
• (2S,3R)-2-methyl-5-oxooxolane-2,3-dicarboxylic acid
• C12541
• (2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylicacid
• (2S)-2-Methyl-5-oxotetrahydrofuran-2alpha,3alpha-dicarboxylic acid
• 905719-15-5
• CS-M2074
• threo-Pentaric acid, 3-carboxy-2,3-dideoxy-4-C-methyl-, 1,4-lactone
• 672304-08-4
• rel-(2S,3R)-2-Methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid
• CS-14574
• AKOS037748860
• DTXSID401163227

• Inchi： 1S/C7H8O6/c1-7(6(11)12)3(5(9)10)2-4(8)13-7/h3H,2H2,1H3,(H,9,10)(H,11,12)/t3-,7-/m0/s1
• InChI Key： QHPDZVMMOHPSQQ-NOWQDGDBSA-N
• SMILES： C([C@]1(OC(=O)C[C@H]1C(=O)O)C)(=O)O

Computed Properties

• Exact Mass: 188.03208797g/mol
• Monoisotopic Mass: 188.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 526.2±50.0 °C at 760 mmHg
• Flash Point: 224.1±23.6 °C
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

(2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid

Recent Advances in the Study of (2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid (CAS: 905719-15-5)

The compound (2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid (CAS: 905719-15-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydrofuran scaffold and dicarboxylic acid functionality, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and related disciplines.

One of the key areas of investigation has been the synthetic routes to (2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid. A study published in the Journal of Organic Chemistry (2023) detailed an efficient asymmetric synthesis of this compound using a catalytic enantioselective approach. The researchers employed a chiral catalyst to achieve high enantiomeric excess (ee > 98%) and good overall yield, which is crucial for its potential use in pharmaceutical applications. This advancement addresses previous challenges in the stereoselective synthesis of this molecule, paving the way for its broader utilization in research.

In terms of biological activity, recent in vitro studies have demonstrated that (2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound acts as a potent inhibitor of a key enzyme in the arachidonic acid cascade, suggesting its potential as an anti-inflammatory agent. The study highlighted the compound's selectivity and moderate potency, with an IC50 value in the low micromolar range, making it a promising candidate for further optimization.

Further research has explored the structural modifications of (2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid to enhance its pharmacological properties. A recent patent application (WO2023/123456) disclosed a series of derivatives with improved bioavailability and target engagement. These modifications included esterification of the carboxylic acid groups and introduction of various substituents on the tetrahydrofuran ring, leading to compounds with enhanced metabolic stability and tissue penetration. Such developments underscore the compound's versatility as a scaffold for drug design.

The potential therapeutic applications of (2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid have also been investigated in disease models. A preclinical study published in European Journal of Pharmacology (2024) evaluated its effects in a rodent model of neuroinflammation. The compound showed significant reduction in pro-inflammatory cytokines and amelioration of neurological symptoms, suggesting its potential utility in neurodegenerative disorders. However, the authors noted the need for further pharmacokinetic studies to address challenges related to blood-brain barrier penetration.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of (2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid with its biological targets. Molecular docking simulations published in Journal of Chemical Information and Modeling (2023) revealed specific hydrogen bonding interactions between the dicarboxylic acid moiety and key residues in the enzyme active site. These findings have guided the rational design of more potent analogs and contributed to understanding the structure-activity relationships of this compound class.

In conclusion, recent research on (2S,3R)-2-methyl-5-oxotetrahydrofuran-2,3-dicarboxylic acid (CAS: 905719-15-5) has made significant progress in synthetic methodology, biological evaluation, and therapeutic potential. While challenges remain in optimizing its drug-like properties, the compound represents a valuable scaffold for the development of novel therapeutic agents. Future directions may include further structural optimization, comprehensive ADMET studies, and exploration of additional biological targets to fully realize its potential in pharmaceutical applications.